4-methyl-1-(propan-2-yl)cyclohexan-1-ol, Mixture of diastereomers

• CAS RN: 470-65-5
• Molecular Formula: C10H20O
• Molecular Weight: 156.3

Description

4-methyl-1-(propan-2-yl)cyclohexan-1-ol, Mixture of diastereomers (hereafter referred to as 4-MPC) is an organic compound that is used in a variety of scientific research applications. It is a chiral compound, meaning it has two non-superimposable mirror images, and is composed of two enantiomers, which are mirror images of each other. 4-MPC is a versatile compound with a wide range of uses in the laboratory. It has been used in the synthesis of pharmaceuticals, as a reagent in organic synthesis, and as a catalyst in various reactions.

Scientific Research Applications

4-MPC has a wide range of applications in scientific research. It has been used as a reagent in organic synthesis, as a catalyst in various reactions, and as a starting material for the synthesis of pharmaceuticals. It has also been used in the synthesis of chiral compounds, which are compounds with two non-superimposable mirror images. 4-MPC has been used to study the stereochemistry of organic compounds, and has been used in the analysis of proteins and other biomolecules.

Mechanism of Action

4-MPC is a chiral compound, meaning it has two non-superimposable mirror images. This means that when it is used in a reaction, it can interact with molecules in a number of different ways. It can act as a catalyst, accelerating the reaction, or it can act as a reagent, taking part in the reaction itself. 4-MPC can also act as a chiral selector, meaning that it can interact with molecules in a way that preferentially selects one enantiomer over the other.
Biochemical and Physiological Effects
4-MPC has been studied for its potential biochemical and physiological effects. It has been found to have anti-inflammatory and anti-oxidant properties, and has been shown to have potential anti-cancer activity. It has also been studied for its potential to modulate the activity of enzymes, and has been found to have potential anti-microbial activity.

Advantages and Limitations for Lab Experiments

The use of 4-MPC in lab experiments has a number of advantages. It is a relatively simple compound to synthesize, and it is possible to produce both enantiomers of the compound. It can also be used in a variety of reactions, and it can act as a chiral selector, meaning that it can interact with molecules in a way that preferentially selects one enantiomer over the other. However, there are some limitations to the use of 4-MPC in lab experiments. It is a relatively new compound, and as such, there is still much to be learned about its potential biochemical and physiological effects.

Future Directions

There are a number of potential future directions for research on 4-MPC. Further research is needed to better understand its potential biochemical and physiological effects. Additionally, research is needed to better understand its potential as a catalyst and reagent in organic synthesis, and to further explore its potential as a chiral selector. Additionally, research is needed to explore the potential of 4-MPC as an anti-cancer agent, an anti-microbial agent, and as a modulator of enzyme activity. Finally, research is needed to explore the potential of 4-MPC as a starting material for the synthesis of pharmaceuticals.

Synthesis Methods

4-MPC is produced through a process known as the Diels-Alder reaction. This reaction involves the reaction of two molecules, a diene and a dienophile, which are then heated to form a cyclohexene ring. This reaction is reversible and can be used to produce both the enantiomers of 4-MPC. The Diels-Alder reaction is a useful method for the synthesis of 4-MPC, as it is a relatively simple process and it is possible to produce both enantiomers of the compound.